3-isobutyryl-6,8,8,9-tetramethyl-8,9-dihydro-2H-pyrano[3,2-g]quinolin-2-one

• Molecular Formula: C20H23NO3
• Molecular Weight: 325.4 g/mol
• IUPAC Name: 6,8,8,9-tetramethyl-3-(2-methylpropanoyl)pyrano[3,2-g]quinolin-2-one
• InChI: InChI=1S/C20H23NO3/c1-11(2)18(22)15-8-13-7-14-12(3)10-20(4,5)21(6)16(14)9-17(13)24-19(15)23/h7-11H,1-6H3
• InChI Key: PFRTVFDVYJBQAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(N(C2=C1C=C3C=C(C(=O)OC3=C2)C(=O)C(C)C)C)(C)C

Description

3-Isobutyryl-6,8,8,9-tetramethyl-8,9-dihydro-2H-pyrano[3,2-g]quinolin-2-one: is a complex organic compound with an intriguing structure.

• It belongs to the class of 2H-pyrano[3,2-g]quinolin-2-ones .
• The compound’s synthesis involves the condensation of 7-hydroxy-1,2,2,4-tetramethylhydroquinoline-6-carbaldehydes with aroylacetic acid esters .
• Its UV and photoluminescence spectra depend on its structural features.

Preparation Methods

• The synthetic route starts with 1,2,2,4-tetramethylquinolin-7-ols .
• Formylation of 1,2,2,4-tetramethyl-1,2-dihydroquinolin-7-ol yields 7-hydroxy-1,2,2,4-tetramethyl-1,2-dihydroquinoline-6-carbaldehyde .
• Knoevenagel condensation with salicylic aldehyde and methylene-active carbonyl compounds leads to the formation of coumarins (2H-chromen-2-ones) .

Chemical Reactions Analysis

• The compound likely undergoes various reactions, including oxidation, reduction, and substitution.
• Common reagents and conditions depend on the specific reaction type.
• Major products formed from these reactions would vary based on the reaction conditions.

Scientific Research Applications

Biological Fluorescent Dyes: Due to its large Stokes shift, it has potential as a fluorescent dye for high-resolution biological fluorescence optical microscopy .

Photosensitizers for Solar Cells: It can be used as an effective photosensitizer in solar cell applications .

Mechanism of Action

• Unfortunately, specific details about its mechanism of action are not readily available in the literature.
• Further research would be needed to elucidate its molecular targets and pathways.

Comparison with Similar Compounds

3-Isobutyryl-6,8,8,9-tetramethyl-8,9-dihydro-2H-pyrano[3,2-g]quinolin-2-one: stands out due to its unique structure.

• Similar compounds include other 2H-pyrano[3,2-g]quinolin-2-ones, but their specific properties and applications may differ.